Cas no 1373028-60-4 (ethyl 4-{1-(tert-butoxy)carbonylazetidin-3-yl}pyrrolidine-3-carboxylate)

• Product Name: ethyl 4-{1-(tert-butoxy)carbonylazetidin-3-yl}pyrrolidine-3-carboxylate
• CAS No: 1373028-60-4
• CID: 4591869
• PubChem ID: 71305550
• Update Time: 2025-10-12

ethyl 4-{1-(tert-butoxy)carbonylazetidin-3-yl}pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{1-(tert-butoxy)carbonylazetidin-3-yl}pyrrolidine-3-carboxylate

• Inchi： InChI=1S/C15H26N2O4/c1-5-20-13(18)12-7-16-6-11(12)10-8-17(9-10)14(19)21-15(2,3)4/h10-12,16H,5-9H2,1-4H3
• InChI Key： VXKSOCLESSRFOR-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1CNCC1C2CN(C2)C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on ethyl 4-{1-(tert-butoxy)carbonylazetidin-3-yl}pyrrolidine-3-carboxylate

Comprehensive Overview of Ethyl 4-{1-(tert-butoxy)carbonylazetidin-3-yl}pyrrolidine-3-carboxylate (CAS No. 1373028-60-4)

The compound ethyl 4-{1-(tert-butoxy)carbonylazetidin-3-yl}pyrrolidine-3-carboxylate (CAS No. 1373028-60-4) is a highly specialized intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique structure, featuring both azetidine and pyrrolidine rings, makes it a valuable building block for the development of novel bioactive molecules. The presence of the tert-butoxycarbonyl (Boc) protecting group enhances its stability during synthetic processes, while the ethyl ester moiety offers versatility for further functionalization.

In recent years, the demand for heterocyclic compounds like ethyl 4-{1-(tert-butoxy)carbonylazetidin-3-yl}pyrrolidine-3-carboxylate has surged due to their applications in drug discovery. Researchers are increasingly focusing on small molecule inhibitors and protease inhibitors, where this compound serves as a key scaffold. Its CAS No. 1373028-60-4 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry and peptide mimetics.

From a synthetic perspective, the compound's azetidine-3-yl group is particularly noteworthy. Azetidines, four-membered nitrogen-containing rings, are gaining attention for their conformational rigidity and potential to improve drug bioavailability. When combined with the pyrrolidine-3-carboxylate moiety, this structure offers a balanced mix of flexibility and steric hindrance, making it ideal for targeting enzyme active sites or G-protein-coupled receptors (GPCRs).

The Boc-protected derivative (CAS No. 1373028-60-4) is also a topic of interest in green chemistry discussions. With the pharmaceutical industry emphasizing sustainable synthesis, researchers are exploring catalytic methods to introduce the tert-butoxycarbonyl group efficiently. This aligns with broader trends in atom economy and waste reduction, which are frequently searched keywords in scientific literature.

Another hot topic linked to this compound is its role in fragment-based drug design (FBDD). Fragment libraries often include azetidine and pyrrolidine derivatives due to their high ligand efficiency. The ethyl ester in ethyl 4-{1-(tert-butoxy)carbonylazetidin-3-yl}pyrrolidine-3-carboxylate can be hydrolyzed or transformed into amides, enabling rapid diversification for structure-activity relationship (SAR) studies. This adaptability is crucial for optimizing lead compounds in early-stage drug development.

Analytical characterization of this compound typically involves nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). Purity and stability are critical factors, especially when the material is used in high-throughput screening (HTS) or combinatorial chemistry. Suppliers often highlight these quality parameters to meet the stringent requirements of pharmaceutical R&D.

In summary, ethyl 4-{1-(tert-butoxy)carbonylazetidin-3-yl}pyrrolidine-3-carboxylate (CAS No. 1373028-60-4) is a multifaceted compound with significant potential in modern chemistry. Its applications span drug discovery, catalysis, and materials science, making it a subject of ongoing research and commercial interest. As the scientific community continues to explore heterocyclic scaffolds and sustainable synthesis, this compound is poised to remain a focal point in innovative chemical solutions.